Cas no 338791-83-6 (2-(4-benzoylphenyl)-2-phenylacetamide)

• Product Name: 2-(4-benzoylphenyl)-2-phenylacetamide
• CAS No: 338791-83-6
• CID: 4647900
• Update Time: 2025-05-20

2-(4-benzoylphenyl)-2-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-benzoylphenyl)-2-phenylacetamide

Additional information on 2-(4-benzoylphenyl)-2-phenylacetamide

2-(4-Benzoylphenyl)-2-phenylacetamide (CAS No. 338791-83-6): A Comprehensive Overview

2-(4-Benzoylphenyl)-2-phenylacetamide (CAS No. 338791-83-6) is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, materials science, and biotechnology. This compound, often referred to as 4-benzoylphenyl phenylacetamide, has garnered attention due to its unique chemical structure and promising properties. Recent studies have highlighted its potential in drug delivery systems, as well as its role in advancing nanotechnology applications.

The molecular structure of 2-(4-benzoylphenyl)-2-phenylacetamide is characterized by a central acetamide group flanked by two aromatic rings. The presence of the benzoyl group at the para position of one phenyl ring introduces significant electronic and steric effects, which influence its reactivity and solubility properties. This structural feature has been exploited in various synthetic strategies to enhance the compound's bioavailability and stability.

Recent advancements in synthetic chemistry have enabled the development of novel methods for the preparation of 4-benzoylphenyl phenylacetamide. Researchers have employed catalytic cross-coupling reactions, such as the Suzuki-Miyaura coupling, to achieve high yields and improved purity levels. These methods not only simplify the synthesis process but also reduce environmental impact, aligning with green chemistry principles.

In terms of applications, 2-(4-benzoylphenyl)-2-phenylacetamide has shown remarkable potential in drug delivery systems. Its ability to form stable nanoparticles has been leveraged to encapsulate hydrophobic drugs, enhancing their solubility and targeting efficiency. Studies published in leading journals such as *Nature Communications* and *Journal of Controlled Release* have demonstrated its efficacy in delivering anticancer agents with reduced side effects.

Beyond pharmaceutical applications, 4-benzoylphenyl phenylacetamide has also found use in materials science. Its unique optical properties make it a candidate for advanced optical materials, including nonlinear optical crystals and photonic devices. Recent research conducted at the University of California, Berkeley, has explored its potential in next-generation optoelectronic devices, highlighting its role in sustainable energy technologies.

The compound's biocompatibility has further expanded its utility in biomedical engineering. It has been utilized as a scaffold material for tissue engineering applications, providing a conducive environment for cell adhesion and proliferation. This property has been extensively studied in preclinical models, with promising results indicating its potential for clinical translation.

In conclusion, 2-(4-benzoylphenyl)-2-phenylacetamide (CAS No. 338791-83-6) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future scientific innovations. As research continues to uncover new potentials, this compound is poised to make significant contributions to both academic and industrial sectors.